![molecular formula C18H23FN4O3S B6579149 4-fluoro-3-methyl-N-(2-{[6-(piperidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide CAS No. 1170427-31-2](/img/structure/B6579149.png)
4-fluoro-3-methyl-N-(2-{[6-(piperidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described . The target products were obtained with 55–92% yields in relatively short reaction times .Scientific Research Applications
- The compound’s boron functionality makes it suitable for Suzuki–Miyaura (SM) cross-coupling reactions, which are widely used in carbon–carbon bond formation. SM coupling involves the transmetalation of nucleophilic organic groups from boron to palladium, leading to the formation of new C–C bonds .
- The benzisoxazole moiety, amide bond, and fluorine substituents in this compound can significantly impact its chemical properties and biological activity. Researchers may explore its potential as a drug scaffold or probe for specific targets .
- The compound can serve as a reactant for preparing lipophilic-tailed monocationic inhibitors of nNOS. These inhibitors may have applications in neurodegenerative diseases or pain management .
- Paired with a Matteson–CH₂–homologation, this compound allows for formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but relatively unknown .
Suzuki–Miyaura Coupling Applications
Drug Design and Medicinal Chemistry
Neuronal Nitric Oxide Synthase (nNOS) Inhibition
Hydromethylation and Alkene Functionalization
Organic Synthesis and Protodeboronation
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes, receptors, and proteins that play crucial roles in cellular processes .
Mode of Action
The exact mode of action of this compound is currently unknown. It’s possible that it interacts with its targets in a way that modulates their activity, leading to changes in cellular processes .
Biochemical Pathways
Based on its structural similarity to other compounds, it may influence pathways related to cell signaling, metabolism, or other cellular functions .
Pharmacokinetics
Pharmacokinetic studies would provide valuable information about how the compound is absorbed, distributed within the body, metabolized, and eventually excreted .
Result of Action
It’s plausible that its interaction with its targets could lead to changes in cellular processes, potentially influencing cell growth, division, or survival .
properties
IUPAC Name |
4-fluoro-3-methyl-N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN4O3S/c1-14-11-15(5-6-16(14)19)27(24,25)22-7-10-26-18-12-17(20-13-21-18)23-8-3-2-4-9-23/h5-6,11-13,22H,2-4,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FANMALBZVQZMBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCCOC2=NC=NC(=C2)N3CCCCC3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-3-methyl-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.